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Compound of Interest

Compound Name: JNK-1-IN-1

Cat. No.: B12388658 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive comparison of the c-Jun N-terminal kinase (JNK) inhibitor, JNK-1-IN-1, with

other alternatives. This document includes supporting experimental data, detailed

methodologies for key experiments, and visualizations of relevant biological pathways and

experimental workflows.

Performance Comparison of JNK Inhibitors
The selection of a suitable JNK inhibitor is critical for targeted research and therapeutic

development. JNK-1-IN-1 is a notable inhibitor, and its performance is best understood in

comparison to other well-characterized JNK inhibitors. The table below summarizes key

quantitative data for JNK-1-IN-1 and several alternative compounds.
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Inhibitor
JNK1 IC50
(nM)

JNK2 IC50
(nM)

JNK3 IC50
(nM)

Other
Notable
Targets/Sel
ectivity

Mechanism
of Action

JNK-1-IN-1 ~1540[1] ~1990[1] ~750[1]
MKK7 (IC50

= 7.8 µM)
Covalent

SP600125 40[1][2][3] 40[1][2][3] 90[2][3][4]

Broad kinase

activity, low

specificity[5]

ATP-

competitive,

reversible[2]

JNK-IN-8 4.7[2][3][6] 18.7[2][3][6] 1[2][3][6]

>10-fold

selectivity

against

MNK2,

Fms[6]

Covalent,

irreversible[6]

Tanzisertib

(CC-930)
61[3][6] 7[3][6] 6[3][6]

Selective

against ERK1

(IC50 = 0.48

µM) and

p38α (IC50 =

3.4 µM)[3]

ATP-

competitive[6]

AS601245 150[4] 220[4] 70[4]
ATP-

competitive

ATP-

competitive

BI-78D3 280[6][7] - -

>100-fold

selective over

p38α; no

activity at

mTOR,

PI3K[6][7]

Substrate-

competitive[7]

JNK Signaling Pathway
The c-Jun N-terminal kinase (JNK) pathway is a critical component of the mitogen-activated

protein kinase (MAPK) signaling cascade. It is activated by various stress stimuli, including
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cytokines, UV irradiation, and osmotic shock. The core of the pathway involves a three-tiered

kinase cascade: a MAP kinase kinase kinase (MAP3K), a MAP kinase kinase (MAP2K,

specifically MKK4 and MKK7), and a MAP kinase (JNK). Activated JNK then phosphorylates a

range of transcription factors and other proteins, leading to diverse cellular responses such as

apoptosis, inflammation, and cell proliferation.
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Experimental Setup

Incubation Detection Data Analysis

JNK1 + Substrate + ATP

Incubate at 30°CJNK1 + JNK-1-IN-1 + Substrate + ATP

JNK1 + JNK-1-IN-1 + Active JNK1 + Substrate + ATP

Measure Substrate Phosphorylation Compare Phosphorylation Levels

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12388658#jnk-1-in-1-rescue-experiments-with-
active-jnk1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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